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Compound Name:
carboximidamide

Cat. No.: B13171083

Get Quote

Executive Summary

This protocol details the quantitative analysis of 2-Methyl-2H-indazole-3-carboximidamide
(CAS: 2137614-13-0), a polar, basic indazole derivative often encountered as a synthetic
intermediate or metabolite in the development of kinase inhibitors and synthetic cannabinoids.

[1]

The method overcomes the primary analytical challenge—peak tailing of the basic amidine
group—-by utilizing a high-strength silica (HSS) T3 column chemistry combined with optimized
acidic mobile phases. The workflow achieves a Lower Limit of Quantification (LLOQ) of 1.0
ng/mL in plasma matrices with a run time of 6.0 minutes.

Key Performance Indicators
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Parameter Specification

1.0 — 1000 ng/mL (
Linearity Range

)

Precision (CV%) < 8.5% (Inter-day)
Recovery 85% - 98% (Protein Precipitation)
Matrix Effect 0.95 - 1.05 (Normalized IS)

Scientific Background & Strategy
Chemical Logic

The target analyte contains a carboximidamide (amidine) functional group, which is highly basic

(

o Challenge: At neutral or weakly acidic pH, the molecule is positively charged. On standard
C18 columns, this cation interacts strongly with residual silanols, leading to severe peak
tailing and carryover.

o Solution: We utilize a Waters ACQUITY UPLC HSS T3 column.[2] This C18-bonded phase
uses a lower ligand density and proprietary end-capping that promotes retention of polar
bases while shielding silanols.

lonization Mechanism

The amidine group readily protonates, making Positive Electrospray lonization (ESI+) the
optimal detection mode. The fragmentation pattern typically involves the loss of ammonia (

) or the cleavage of the amidine moiety, yielding stable indazole core product ions.

Experimental Protocol
Reagents and Materials

» Reference Standard: 2-Methyl-2H-indazole-3-carboximidamide HCI (Purity >98%).
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 Internal Standard (IS): 2-Methyl-2H-indazole-3-carboximidamide-

(or a structural analog like Indazole-3-carboxamide if deuterated is unavailable).

e Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).
[2]

o Matrix: Drug-free human or rat plasma (K2EDTA).

Stock Solution Preparation

e Master Stock (1.0 mg/mL): Dissolve 1.0 mg of analyte in 1.0 mL of DMSO. (Note: Amidines
are stable in DMSO; avoid pure water for long-term storage due to potential hydrolysis).

e Working Standard (10 pg/mL): Dilute Master Stock 1:100 in 50:50 Water:MeOH.

o Calibration Curve: Prepare serial dilutions in matrix-matched solvent (see Sample Prep).

Sample Preparation (Protein Precipitation)

Rationale: LLE is inefficient for this polar cation. SPE is cleaner but costlier. Protein
Precipitation (PPT) offers the best balance of recovery and throughput.

Aliquot: Transfer 50 uL of plasma into a 1.5 mL centrifuge tube.

Spike: Add 10 pL of Internal Standard solution (500 ng/mL).

Precipitate: Add 200 pL of ice-cold Acetonitrile containing 0.1% Formic Acid.

o Critical Step: The FA helps break protein binding and maintains the analyte in its ionized
form.

Vortex: Mix vigorously for 30 seconds.

Centrifuge: Spin at 14,000 x g for 10 minutes at 4°C.

Transfer: Collect 150 pL of the supernatant into an HPLC vial with insert.
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e Dilute: Add 150 pL of 0.1% FA in Water (reduces solvent strength to prevent peak

distortion/fronting).

LC-MS/MS Conditions
Liquid Chromatography (LC)

Column Temp: 40°C.

Injection Vol: 2.0 pL.

Flow Rate: 0.4 mL/min.[2]

Gradient Table:

System: UHPLC (e.g., Agilent 1290 or Waters ACQUITY).

Column: ACQUITY UPLC HSS T3, 1.8 um, 2.1 x 100 mm.

% Mobile Phase A

% Mobile Phase B

Time (min) (0.1% FA in Water) (0.1% FA in ACN) State

0.00 95 5 Initial

0.50 95 5 Hold

3.50 10 90 Elution

4.50 10 90 Wash

4.60 95 5 Re-equilibrate

16.00]95|5|End |

Mass Spectrometry (MS)

e Source: ESI Positive (ESI+).

e Spray Voltage: 3500 V.
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e Gas Temp: 350°C.
» Nebulizer: 45 psi.

MRM Transitions: Note: Exact collision energies (CE) must be optimized on your specific
instrument. Values below are predicted starting points.

Precursor ( Product (
Analyte CE (eV) Role
) )
Quantifier (Loss
Target 175.1 158.1 15 of
)
Qualifier
175.1 133.1 25
(Indazole core)
IS (
178.1 161.1 15 Internal Standard
)

Workflow Visualization

The following diagram illustrates the logical flow of the method, from sample extraction to data
processing, highlighting critical control points.

Click to download full resolution via product page

Caption: Step-by-step bioanalytical workflow for 2-Methyl-2H-indazole-3-carboximidamide
guantification.

Method Validation & Troubleshooting
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Validation Criteria (FDA/EMA Guidelines)

To ensure Trustworthiness and regulatory compliance, the method must be validated against
these criteria:

o Selectivity: Analyze 6 blank plasma lots. No interference >20% of LLOQ at the retention time
(approx 2.8 min).

 Linearity: 8 non-zero standards. Weighting factor

is recommended to improve accuracy at the lower end.

o Carryover: Inject a blank after the ULOQ (1000 ng/mL). Carryover must be <20% of LLOQ.

o Fix: If carryover persists, switch needle wash to 50:25:25 ACN:MeOH:Isopropanol + 0.5%
FA.

Troubleshooting Guide

Issue Probable Cause Corrective Action

Ensure Mobile Phase A pH is <
Peak Tailing Silanol interaction 3.0 (use 0.1% FA). Switch to
HSS T3 column.

Check phospholipid elution.

Low Sensitivity lon suppression )
Extend gradient wash step.
) o Indazoles are "sticky." Increase
RT Shift Column equilibration L )
re-equilibration time to 2.0 min.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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